Cas no 1807225-19-9 (Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate)

• Product Name: Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate
• CAS No: 1807225-19-9
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948591
• Update Time: 2025-11-02

Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)8-3-7(6-14)4-10(12)9(8)5-13/h3-4H,2,5H2,1H3
• InChI Key： LOZPDQCTIPFAAB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C(=O)OCC)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate

Comprehensive Guide to Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate (CAS No. 1807225-19-9)

Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate (CAS No. 1807225-19-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound features a benzoate ester backbone substituted with bromo, chloromethyl, and cyano functional groups, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers value this compound for its unique reactivity and potential in developing novel bioactive molecules.

The molecular structure of Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate includes key functional groups that enhance its utility in cross-coupling reactions and nucleophilic substitutions. The presence of a bromo group at the 3-position and a chloromethyl group at the 2-position allows for selective modifications, while the cyano group at the 5-position offers additional reactivity for further derivatization. These features make it a valuable building block in medicinal chemistry and material science.

In recent years, the demand for high-purity intermediates like Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate has surged due to advancements in drug discovery and agrochemical development. The compound's ability to serve as a precursor for heterocyclic compounds and biologically active molecules has positioned it as a critical component in R&D laboratories. Its applications extend to the synthesis of potential therapeutic agents targeting various diseases, aligning with the growing interest in precision medicine.

From an industrial perspective, Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate is synthesized through multi-step organic reactions, ensuring high yield and purity. The compound's stability under standard storage conditions makes it a reliable choice for long-term research projects. Additionally, its compatibility with green chemistry principles has garnered attention, as industries strive to minimize environmental impact while maintaining efficiency.

The versatility of Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate is further highlighted by its role in polymer chemistry and advanced material synthesis. Researchers are exploring its potential in creating functionalized polymers with tailored properties for electronics and coatings. This aligns with the increasing demand for smart materials in technology-driven sectors.

For those sourcing Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate, it is essential to partner with reputable suppliers who adhere to strict quality control standards. The compound's purity and consistency are critical for reproducible results in experimental settings. Many suppliers now provide detailed analytical data, including HPLC and NMR spectra, to ensure transparency and reliability.

In summary, Ethyl 3-bromo-2-chloromethyl-5-cyanobenzoate (CAS No. 1807225-19-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it indispensable in modern synthetic chemistry. As research continues to evolve, this compound is expected to play a pivotal role in developing next-generation therapeutic agents and advanced materials.